Cas no 71839-12-8 (methyl 4-(butylamino)benzoate)
methyl 4-(butylamino)benzoate structure
Product Name:methyl 4-(butylamino)benzoate
CAS No:71839-12-8
MF:C12H17NO2
MW:207.268883466721
CID:823995
PubChem ID:12045722
Update Time:2025-07-31
methyl 4-(butylamino)benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-(butylamino)benzoate
- benzoic acid, 4-(butylamino)-, methyl ester
- LogP
- 4-(Butylamino)benzoic acid methyl ester
- N-Butyl-4-(methoxycarbonyl)aniline
- E79666
- Q27293724
- NS00008535
- MFCD11177285
- UNII-X9B9Y98RNJ
- Tetracaine hydrochloride specified impurity C [EP]
- FT-0662574
- EN300-165807
- IHRPJNDVWBJCEH-UHFFFAOYSA-N
- TETRACAINE HYDROCHLORIDE IMPURITY C [EP IMPURITY]
- CS-0297703
- BS-45143
- EC 700-310-2
- WCA83912
- SCHEMBL14149520
- X9B9Y98RNJ
- 4-(Butylamino)-benzoic acid, methyl ester
- 71839-12-8
- DTXSID601260461
- AKOS009047700
- Tetracaine hydrochloride specified impurity C
- TETRACAINE HYDROCHLORIDE IMPURITY C (EP IMPURITY)
- DB-370857
-
- MDL： MFCD11177285
- Inchi： 1S/C12H17NO2/c1-3-4-9-13-11-7-5-10(6-8-11)12(14)15-2/h5-8,13H,3-4,9H2,1-2H3
- InChI Key： IHRPJNDVWBJCEH-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC(=CC=1)NCCCC)=O
Computed Properties
- Exact Mass: 207.12601
- Monoisotopic Mass: 207.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.055
- Melting Point: 104 ºC
- PSA: 38.33
methyl 4-(butylamino)benzoate Security Information
- Hazardous Material transportation number：NONH for all modes of transport
methyl 4-(butylamino)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M275160-50mg |
Methyl 4-(Butylamino)benzoate |
71839-12-8 | 50mg |
$ 69.00 | 2023-09-07 | ||
| TRC | M275160-100mg |
Methyl 4-(Butylamino)benzoate |
71839-12-8 | 100mg |
$ 126.00 | 2023-09-07 | ||
| TRC | M275160-250mg |
Methyl 4-(Butylamino)benzoate |
71839-12-8 | 250mg |
$ 236.00 | 2023-09-07 | ||
| TRC | M275160-500mg |
Methyl 4-(Butylamino)benzoate |
71839-12-8 | 500mg |
$345.00 | 2023-05-18 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | PHR2261-100MG |
71839-12-8 | 100MG |
￥6126.36 | 2023-01-14 | |||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 1650028-25MG |
71839-12-8 | 25MG |
￥16979.82 | 2023-01-05 | |||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 1650028-25MG |
Tetracaine Related Compound C |
71839-12-8 | 25mg |
¥13797.77 | 2025-01-11 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | PHR2261-100MG |
Tetracaine Related Compound C |
71839-12-8 | 100mg |
¥4997.21 | 2025-01-16 | ||
| Enamine | EN300-165807-0.05g |
methyl 4-(butylamino)benzoate |
71839-12-8 | 0.05g |
$612.0 | 2023-06-04 | ||
| Enamine | EN300-165807-0.1g |
methyl 4-(butylamino)benzoate |
71839-12-8 | 0.1g |
$640.0 | 2023-06-04 |
methyl 4-(butylamino)benzoate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
71839-12-8 (methyl 4-(butylamino)benzoate) Related Products
- 220924-31-2(methyl 3-(butylamino)benzoate)
- 55791-66-7(Benzoic acid,4-(octadecylamino)-, ethyl ester)
- 317321-39-4(Benzoic acid,4-(propylamino)-, methyl ester)
- 55791-74-7(ethyl 4-(octylamino)benzoate)
- 317321-34-9(Benzoic acid,4-[(1-methylpropyl)amino]-, methyl ester)
- 75681-69-5(Benzoic acid,4-(nonylamino)-, ethyl ester)
- 104399-42-0(Benzoic acid,4-(butylamino)-, 3,6,9,12,15,18,21,24,27,30,33-undecaoxatetratriacont-1-ylester)
- 63217-37-8(1,3-Benzenedicarboxylicacid, 5-(octadecylamino)-, 1,3-dimethyl ester)
- 94-32-6(Ethyl 4-(Butylamino)benzoate(4-(Butylamino)benzoic Acid Ethyl Ester))
- 104-31-4(Benzonatate)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
